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Compound of Interest

Compound Name: Heptanol

Cat. No.: B041253 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of

various heptanol isomers. Understanding these properties is crucial for applications in

research, chemical synthesis, and drug development, where factors like solubility, volatility, and

density play a critical role in process design, formulation, and biological interactions. This

document summarizes key quantitative data in a clear, tabular format, details the experimental

methodologies for their determination, and provides a visual representation of the structural

relationships between these isomers.

Core Physical Properties of Heptanol Isomers
Heptanol (C₇H₁₆O) exists in numerous isomeric forms, which can be broadly classified as

primary, secondary, and tertiary alcohols based on the substitution of the carbon atom bonded

to the hydroxyl group. Further structural diversity arises from branching of the carbon chain.

These structural variations lead to significant differences in their physical properties.

The following table summarizes the key physical properties of several prominent heptanol
isomers, including their boiling and melting points, density, and water solubility. These

properties are influenced by factors such as intermolecular hydrogen bonding, molecular

weight, and the degree of branching, which affects van der Waals forces.
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Isomer
Name

IUPAC
Name

Type
Boiling
Point (°C)

Melting
Point (°C)

Density
(g/mL at
20°C
unless
noted)

Water
Solubility
( g/100
mL)

1-Heptanol
Heptan-1-

ol
Primary 175.8[1][2] -34.6[1][2]

0.822 (at

25°C)[3][4]

[5]

0.17

(Slightly

soluble)[6]

[7][8]

2-Heptanol
Heptan-2-

ol
Secondary

159-162[9]

[10][11]
-30.2[12]

0.817 (at

25°C)[10]

[13]

0.35[9]

3-Heptanol
Heptan-3-

ol
Secondary

156-

157[14][15]
-70[16] 0.821[16]

0.398 (g/L

at 25°C)

[13]

4-Heptanol
Heptan-4-

ol
Secondary 155 - 0.815 -

2-Methyl-2-

hexanol

2-

Methylhexa

n-2-ol

Tertiary

141-

144[17][18]

[19]

-

0.812 (at

25°C)[18]

[19]

0.97

3-Methyl-3-

hexanol

3-

Methylhexa

n-3-ol

Tertiary 142.5 -70 0.8345

1.176

(g/100mL

at 25°C)

2,3-

Dimethyl-2-

pentanol

2,3-

Dimethylpe

ntan-2-ol

Tertiary
138-

139[20]
- - 1.57[20]

2,4-

Dimethyl-2-

pentanol

2,4-

Dimethylpe

ntan-2-ol

Tertiary

132-

134[21][22]

[23]

-30.45[22]

[23]
0.810[23] 1.322[23]

Experimental Protocols

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://en.wikipedia.org/wiki/1-Heptanol
https://commonchemistry.cas.org/detail?cas_rn=111-70-6
https://en.wikipedia.org/wiki/1-Heptanol
https://commonchemistry.cas.org/detail?cas_rn=111-70-6
https://m.chemicalbook.com/ProductChemicalPropertiesCB0342528_EN.htm
https://www.chemicalbook.com/ChemicalProductProperty_US_CB0342528.aspx
https://www.sigmaaldrich.com/HK/zh/product/aldrich/h2805
https://www.solubilityofthings.com/heptan-1-ol
https://www.fishersci.ca/shop/products/1-heptanol-99-thermo-scientific/p-7020735
https://pubchem.ncbi.nlm.nih.gov/compound/Heptanol
https://pubchem.ncbi.nlm.nih.gov/compound/2-Heptanol
https://m.chemicalbook.com/ProductChemicalPropertiesCB3313259_EN.htm
https://www.chemicalbook.com/ChemicalProductProperty_US_CB3313259.aspx
https://en.wikipedia.org/wiki/2-Heptanol
https://m.chemicalbook.com/ProductChemicalPropertiesCB3313259_EN.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3313259.htm
https://pubchem.ncbi.nlm.nih.gov/compound/2-Heptanol
https://www.stenutz.eu/chem/solv6.php?name=3-heptanol
https://www.sigmaaldrich.com/TW/zh/product/aldrich/109363
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1200328.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1200328.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3313259.htm
https://www.thegoodscentscompany.com/data/rw1178301.html
https://www.alfa-chemistry.com/2-methyl-2-hexanol-cas-625-23-0-item-196637.htm
https://www.sigmaaldrich.com/US/en/product/aldrich/111600
https://www.alfa-chemistry.com/2-methyl-2-hexanol-cas-625-23-0-item-196637.htm
https://www.sigmaaldrich.com/US/en/product/aldrich/111600
https://www.thegoodscentscompany.com/data/rw1425141.html
https://www.thegoodscentscompany.com/data/rw1425141.html
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB5114641.htm
https://www.guidechem.com/dictionary/en/625-06-9.html
https://www.lookchem.com/404.htm
https://www.guidechem.com/dictionary/en/625-06-9.html
https://www.lookchem.com/404.htm
https://www.lookchem.com/404.htm
https://www.lookchem.com/404.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b041253?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The accurate determination of the physical properties listed above is essential for the

characterization and quality control of heptanol isomers. The following are detailed

methodologies for the key experiments cited.

Determination of Boiling Point
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. For flammable liquids like heptanol isomers, a micro-boiling point or distillation

method is commonly employed.

Methodology: Simple Distillation

Apparatus Setup: A simple distillation apparatus is assembled consisting of a round-bottom

flask, a distillation head with a thermometer, a condenser, and a receiving flask. The

thermometer bulb should be positioned just below the side arm of the distillation head to

accurately measure the temperature of the vapor.

Sample Preparation: The heptanol isomer sample is placed in the round-bottom flask along

with a few boiling chips to ensure smooth boiling.

Heating: The flask is gently heated using a heating mantle.

Data Collection: As the liquid boils, the vapor rises, and its temperature is recorded by the

thermometer. The temperature at which the vapor temperature remains constant while the

liquid is distilling is recorded as the boiling point.[24]

Determination of Melting Point
The melting point is the temperature at which a solid becomes a liquid. For heptanol isomers

that are solid at or near room temperature, the capillary tube method is standard.

Methodology: Capillary Tube Method

Sample Preparation: A small amount of the solid heptanol isomer is finely powdered and

packed into a capillary tube, sealed at one end, to a height of 2-3 mm.

Apparatus Setup: The capillary tube is attached to a thermometer with the sample aligned

with the thermometer bulb. This assembly is then placed in a melting point apparatus (e.g., a
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Thiele tube with heating oil or an automated melting point apparatus).

Heating: The apparatus is heated slowly, at a rate of 1-2 °C per minute, as the melting point

is approached.

Data Collection: The temperature at which the first drop of liquid appears and the

temperature at which the entire sample becomes a clear liquid are recorded as the melting

point range.

Determination of Density
Density is the mass per unit volume of a substance. It is a fundamental physical property that

can be used to identify a substance or determine its purity.

Methodology: Pycnometer Method

Calibration: A pycnometer (a small glass flask with a precise volume) is cleaned, dried, and

weighed accurately. It is then filled with a reference liquid of known density (e.g., deionized

water) at a specific temperature, and the combined weight is measured. The volume of the

pycnometer is calculated from the mass and density of the reference liquid.

Sample Measurement: The pycnometer is emptied, dried, and filled with the heptanol
isomer sample at the same temperature. The combined weight is then measured.

Calculation: The mass of the heptanol isomer is determined by subtracting the weight of the

empty pycnometer. The density is then calculated by dividing the mass of the sample by the

volume of the pycnometer.

Determination of Solubility
Solubility is the ability of a substance (solute) to dissolve in a solvent to form a homogeneous

solution. The solubility of heptanol isomers in water is a key parameter for many applications.

Methodology: Saturation Method

Sample Preparation: An excess amount of the heptanol isomer is added to a known volume

of distilled water in a sealed container.
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Equilibration: The mixture is agitated at a constant temperature for a prolonged period (e.g.,

24 hours) to ensure that equilibrium is reached and the solution is saturated.

Separation: The undissolved portion of the heptanol isomer is allowed to settle, or the

mixture is centrifuged to separate the saturated aqueous phase.

Analysis: A known volume of the clear, saturated aqueous solution is carefully removed and

its heptanol concentration is determined using an appropriate analytical technique, such as

gas chromatography (GC) or high-performance liquid chromatography (HPLC). The solubility

is then expressed as grams of solute per 100 mL of solvent.

Visualization of Isomer Relationships
The structural classification of heptanol isomers can be visualized to better understand their

relationships. The following diagram illustrates the hierarchy from the general class of

heptanols down to specific primary, secondary, and tertiary isomers.

Heptanol Isomers (C₇H₁₆O)

Primary Alcohols Secondary Alcohols Tertiary Alcohols

1-Heptanol 2-Heptanol 3-Heptanol 4-Heptanol 2-Methyl-2-hexanol 3-Methyl-3-hexanol 2,3-Dimethyl-2-pentanol 2,4-Dimethyl-2-pentanol

Click to download full resolution via product page

Classification of Heptanol Isomers

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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